1-(5-Bromo-3-hydroxypyridin-2-yl)ethanone
Overview
Description
1-(5-Bromo-3-hydroxypyridin-2-yl)ethanone is a heterocyclic organic compound . It has a molecular formula of C7H6BrNO2 and a molecular weight of 216.03200 .
Molecular Structure Analysis
The molecular structure of 1-(5-Bromo-3-hydroxypyridin-2-yl)ethanone consists of a pyridine ring which is a six-membered ring with five carbon atoms and one nitrogen atom. The pyridine ring is substituted at the 2nd position by an ethanone group and at the 5th position by a bromo group .Scientific Research Applications
Synthesis Approaches
Research has delved into the synthesis of compounds structurally related to 1-(5-Bromo-3-hydroxypyridin-2-yl)ethanone, focusing on their potential biological activities. For instance, Abdel‐Aziz et al. (2011) synthesized 1-(6-Bromo-3-methylthiazolo[3,2-a]benzimidazol-2-yl)ethanone derivatives, demonstrating significant immunosuppressive and immunostimulatory properties, alongside potent inhibition of LPS-stimulated NO generation. These compounds also exhibited strong cytotoxicity against various cancer cell lines, highlighting their potential in medicinal chemistry (Abdel‐Aziz, Hamdy, Gamal-Eldeen, & Fakhr, 2011).
Molecular Transformations
The thermal decomposition of bromo-methyl-triazolo pyridines, as studied by Abarca, Ballesteros, & Blanco (2006), results in the formation of pyridylcarbene intermediates, leading to various bromo-substituted pyridine derivatives, including 1-(6-Bromopyridin-2-yl)ethanone. This study showcases the potential of such compounds in synthesizing complex structures for chemical and pharmacological studies (Abarca, Ballesteros, & Blanco, 2006).
Antimicrobial Activities
The synthesis and biological evaluation of benzothiazepine derivatives, as explored by Gaikwad, Bhake, Bh, & Arkar (2015), involved the initial synthesis of compounds structurally akin to 1-(5-Bromo-3-hydroxypyridin-2-yl)ethanone. These studies contribute to understanding the antimicrobial potential of such derivatives, providing insights into their application in developing new therapeutic agents (Gaikwad, Bhake, Bh, & Arkar, 2015).
Chemical Characterization and Synthesis
The chemical synthesis and characterization of 1-(6-Bromo-pyridin-3-yl)-ethanone by Zeng-sun Jin (2015) through a two-step reaction involving magnesium halide exchange and nucleophilic substitution highlight the versatility and accessibility of such compounds for further scientific investigation (Zeng-sun Jin, 2015).
properties
IUPAC Name |
1-(5-bromo-3-hydroxypyridin-2-yl)ethanone |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrNO2/c1-4(10)7-6(11)2-5(8)3-9-7/h2-3,11H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FDEFWAPCPOPZIG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C(C=C(C=N1)Br)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10743875 |
Source
|
| Record name | 1-(5-Bromo-3-hydroxypyridin-2-yl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10743875 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.03 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1393567-59-3 |
Source
|
| Record name | 1-(5-Bromo-3-hydroxypyridin-2-yl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10743875 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![octahydro-1H-pyrrolo[3,4-c]pyridin-1-one](/img/structure/B3101430.png)
![tert-Butyl N-[1-(aminomethyl)-2-methylcyclohexyl]carbamate](/img/structure/B3101450.png)
